Cas no 1509876-45-2 (2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine)

• Product Name: 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine
• CAS No: 1509876-45-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5180639
• PubChem ID: 75356119
• Update Time: 2025-11-07

2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
• 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine

• Inchi： 1S/C11H14N4/c1-9-11(4-3-5-12-9)13-6-10-7-14-15(2)8-10/h3-5,7-8,13H,6H2,1-2H3
• InChI Key： MCSJBZKTFLKQDE-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1NCC1=CN(C)N=C1

Additional information on 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine

Market Research and Analysis of 2-Methyl-N-(1-Methyl-1H-Pyrazol-4-Yl)Methylpyridin-3-Amine in the Chemical-Biomedical Field

The compound 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine, identified by the CAS registry number 1509876-45-2, has emerged as a significant molecule in the chemical-biomedical industry. This compound, characterized by its unique pyridine and pyrazole ring structures, has garnered attention due to its potential applications in drug discovery and development.

Recent studies have highlighted the compound's ability to act as a modulator of key biological targets, making it a promising candidate for therapeutic interventions. Its structural versatility allows for modifications that could enhance bioavailability and efficacy, positioning it as a valuable asset in preclinical research.

The global demand for such compounds is driven by the increasing focus on personalized medicine and the need for novel therapeutic agents. Market analysis indicates a growing interest from pharmaceutical companies and research institutions, particularly in regions with advanced healthcare systems and robust R&D capabilities.

To meet this demand, suppliers specializing in fine chemicals and intermediates are scaling up production capacities. The integration of green chemistry principles in synthesis processes is also gaining traction, reflecting the industry's commitment to sustainability.

In conclusion, 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)methylpyridin-3-amine represents a critical component in the evolving landscape of chemical-biomedical innovation. Its continued exploration and development are expected to yield significant advancements in therapeutic solutions, further solidifying its role in the industry.